Cas no 34777-33-8 (1H-Benzo[c]carbazole)

• Product Name: 1H-Benzo[c]carbazole
• CAS No: 34777-33-8
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 305835
• PubChem ID: 36918
• Update Time: 2025-04-19

1H-Benzo[c]carbazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[c]carbazole
• 3,4-Benzocarbazole
• 1H-BENZO(C)CARBAZOLE
• CNEBOSRZUQUQMH-UHFFFAOYSA-N
• 34777-33-8
• SCHEMBL4502527
• DTXSID30188325

• Inchi： 1S/C16H11N/c1-2-6-12-11(5-1)9-10-15-16(12)13-7-3-4-8-14(13)17-15/h1-5,7-10H,6H2
• InChI Key： CNEBOSRZUQUQMH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=1C=CC1=CC=CCC=21

Computed Properties

• Exact Mass: 217.08923
• Monoisotopic Mass: 217.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.2
• Boiling Point: 458.1°Cat760mmHg
• Flash Point: 223.6°C
• Refractive Index: 1.69
• PSA: 12.36